1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone

• IUPAC Name: 1-benzyl-4-hydroxy-3-(5-oxo-1,2-dihydropyrazol-3-yl)quinolin-2-one
• InChI: InChI=1S/C19H15N3O3/c23-16-10-14(20-21-16)17-18(24)13-8-4-5-9-15(13)22(19(17)25)11-12-6-2-1-3-7-12/h1-10,24H,11H2,(H2,20,21,23)
• InChI Key: ZSCYWSLKDAZCJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=C(C2=O)C4=CC(=O)NN4)O
• Molecular Formula: C19H15N3O3
• Molecular Weight: 333.3 g/mol

Description

1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone, also known as BHQ, is a synthetic organic compound composed of a benzyl group, hydroxy group, oxo group, pyrazol group, and quinolinone moiety. BHQ is a versatile compound with many potential applications in the fields of pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

Tautomerism and Phototautomerism Studies

1-Benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone is involved in scientific research focusing on oxo-hydroxy tautomerism and phototautomerism. A study conducted by Gerega et al. (2007) on related compounds showed that the direct attachment of a benzene ring to a heterocycle significantly increases the stability of oxo tautomers. The research revealed links between aromaticity and tautomerism, with UV-induced phototautomeric reactions transforming oxo forms into hydroxy tautomers for certain compounds (Gerega, Lapinski, Nowak, Furmanchuk, & Leszczynski, 2007).

Synthesis and Characterization in Chemistry

The compound plays a significant role in the synthesis and characterization of various chemical structures. For example, Ashry et al. (1978) explored reactions involving derivatives of 3-(1-arylhydrazono-L-threo-2,3,4-trihydroxybutyl)-1-methyl-2-Quinoxalinones, a process that contributes to the understanding of chemical reactions and molecular transformations (Ashry, Kholy, & Kilany, 1978).

Antioxidant Properties in Lubricating Grease

Hussein, Ismail, and El-Adly (2016) researched the antioxidant efficiency of 4-hydroxy quinolinone derivatives, including compounds structurally similar to 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone, in lubricating greases. They found correlations between oxidation inhibition and calculated quantum chemical parameters, indicating potential industrial applications (Hussein, Ismail, & El-Adly, 2016).

Synthesis of Fused Heterocyclic Polynuclear Systems

Abass and Othman (2001) conducted a study on the synthesis of novel 3-pyrazolyl-2-quinolinones, which involves the compound . This research contributes to the development of fused heterocyclic polynuclear systems, highlighting the compound's role in creating complex molecular structures (Abass & Othman, 2001).

Role in Generating Novel Heterocycles

Avila et al. (2011) utilized the compound in synthesizing novel heterocyclic compounds for biological screening. This demonstrates the versatility of the compound in constructing unique heterocycles, which could have implications in pharmacology and medicinal chemistry (Avila, Solano, Haddadin, & Kurth, 2011).